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Compound of Interest

Compound Name: Chloroacetyl bromide

Cat. No.: B8571682

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of chloroacetyl bromide, a key reagent in
organic synthesis and pharmaceutical development. This document outlines its fundamental
chemical and physical properties, synthesis, and safety protocols, presenting all quantitative
data in accessible tables and illustrating a key synthetic relationship with a Graphviz diagram.

Core Chemical and Physical Properties

Chloroacetyl bromide is a halogenated acyl bromide recognized for its high reactivity, making
it a valuable building block in the synthesis of a wide range of organic compounds. A summary
of its key properties is provided below.
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Property Value Source
Molecular Formula C2H2BrCIO [1112][3]
Molecular Weight 157.39 g/mol [1112]14]
CAS Number 15018-06-1 [1]
Appearance Liquid [5]
Boiling Point 127 -128 °C [5]
Density 1.9 g/cm3 [5]
Solubility Reacts with water [5]

Additional computed properties that are valuable in drug design and development are detailed
in the following table.

Computed Property Value Source
XLogP3 15 [1][4]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C)c;untg p ! s
Rotatable Bond Count 1 [1]
Exact Mass 155.89775 Da [1][4]
Complexity 44.9 [1]

Synthesis and Reactivity

Chloroacetyl bromide is typically synthesized from chloroacetic acid. While specific industrial
methods may vary, a common laboratory-scale approach involves the reaction of chloroacetic
acid with a brominating agent. For instance, it can be prepared from chloroacetic acid and
reagents like thionyl chloride, phosphorus pentachloride, or phosgene, followed by a
subsequent bromination step.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL894621.htm
https://gsrs-dev-public.ncats.io/ginas/app/ui/substances/5af67e21-d142-4cdb-9142-d46e8ff5fa46
https://www.chemsrc.com/en/cas/15018-06-1_1055561.html
https://www.lookchem.com/ProductWholeProperty_LCPL894621.htm
https://gsrs-dev-public.ncats.io/ginas/app/ui/substances/5af67e21-d142-4cdb-9142-d46e8ff5fa46
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetyl-bromide
https://www.lookchem.com/ProductWholeProperty_LCPL894621.htm
https://www.fishersci.com/store/msds?partNumber=AC197991000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC197991000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC197991000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC197991000&countryCode=US&language=en
https://www.lookchem.com/ProductWholeProperty_LCPL894621.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetyl-bromide
https://www.lookchem.com/ProductWholeProperty_LCPL894621.htm
https://www.lookchem.com/ProductWholeProperty_LCPL894621.htm
https://www.lookchem.com/ProductWholeProperty_LCPL894621.htm
https://www.lookchem.com/ProductWholeProperty_LCPL894621.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetyl-bromide
https://www.lookchem.com/ProductWholeProperty_LCPL894621.htm
https://www.benchchem.com/product/b8571682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8571682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Its high reactivity stems from the two halogen atoms and the acyl bromide group. This makes it
a potent electrophile, readily participating in reactions with nucleophiles. A notable application
is in the N-chloroacetylation of peptides, a critical step in the synthesis of modified peptides for
drug development.

Experimental Protocol: N-Chloroacetylation of a
Peptide

This section outlines a general experimental protocol for the chloroacetylation of the N-terminus
of a peptide, a common application of chloroacetyl bromide in drug development.

Objective: To introduce a chloroacetyl group at the N-terminus of a peptide.
Materials:

» Protected peptide on a solid support

e Chloroacetic acid

e Dicyclohexylcarbodiimide (DCC) or other suitable coupling agent

¢ Anhydrous Dichloromethane (DCM)

» Diisopropylethylamine (DIPEA)

 Trifluoroacetic acid (TFA) for cleavage

o HPLC for purification

Methodology:

» Activation of Chloroacetic Acid: In a round-bottom flask, dissolve chloroacetic acid (1.5
equivalents relative to the peptide) in anhydrous DCM. Cool the solution to 0 °C in an ice
bath. Add the coupling agent (e.g., DCC, 1.5 equivalents) and stir for 30 minutes to form the
symmetric anhydride.
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o Coupling Reaction: Add the solid-phase resin with the N-terminally deprotected peptide to
the activated chloroacetic acid solution. Add DIPEA (3 equivalents) to the reaction mixture to
neutralize any acid formed. Allow the reaction to proceed at room temperature for 2-4 hours
with gentle agitation.

e Washing: After the coupling reaction, filter the resin and wash it sequentially with DCM,
dimethylformamide (DMF), and methanol to remove unreacted reagents and byproducts.

» Cleavage and Deprotection: Treat the resin with a cleavage cocktail, typically containing
TFA, to cleave the chloroacetylated peptide from the solid support and remove side-chain
protecting groups.

 Purification: Purify the crude peptide by reverse-phase high-performance liquid
chromatography (RP-HPLC) to obtain the final N-chloroacetylated product.

Logical Workflow for Peptide Modification

The following diagram illustrates the logical workflow for the synthesis of an N-chloroacetylated
peptide, a process where chloroacetyl bromide or its derivatives are crucial.

Peptide Synthesis & Modification

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of an N-chloroacetylated peptide.

Safety and Handling
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Chloroacetyl bromide is a toxic and corrosive substance that requires careful handling in a
well-ventilated fume hood. It reacts violently with water, liberating toxic gas.

Personal Protective Equipment (PPE):
o Wear protective gloves, protective clothing, eye protection, and face protection.

Handling Precautions:

Avoid breathing mist or vapors.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use only outdoors or in a well-ventilated area.

Avoid release to the environment.

First Aid Measures:

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[6]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.
Consult a physician.[6][7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[6][8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Consult a physician.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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